Cas no 90265-84-2 (4(1H)-Isoquinolinone, 2,3-dihydro-7-(methylthio)-)

• Product Name: 4(1H)-Isoquinolinone, 2,3-dihydro-7-(methylthio)-
• CAS No: 90265-84-2
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 790598
• PubChem ID: 13202248
• Update Time: 2025-04-19

4(1H)-Isoquinolinone, 2,3-dihydro-7-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Isoquinolinone, 2,3-dihydro-7-(methylthio)-
• 7-methylsulfanyl-2,3-dihydro-1H-isoquinolin-4-one
• DTXSID90527115
• 7-(methylthio)-2,3-dihydroisoquinolin-4(1H)-one
• 7-(Methylsulfanyl)-2,3-dihydroisoquinolin-4(1H)-one
• 90265-84-2

• Inchi： 1S/C10H11NOS/c1-13-8-2-3-9-7(4-8)5-11-6-10(9)12/h2-4,11H,5-6H2,1H3
• InChI Key： FEAQQJNMBZBAKN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2C(CNCC=2C=1)=O

Computed Properties

• Exact Mass: 193.05613515g/mol
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.4Ų